Cas no 951377-66-5 (1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid)

• Product Name: 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid
• CAS No: 951377-66-5
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD21606654
• CID: 3032414
• Update Time: 2025-06-15

1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 5-hydroxy-2-(1-methylethyl)-1-(phenylmethyl)-

• MDL： MFCD21606654
• Inchi： 1S/C19H19NO3/c1-12(2)18-17(19(22)23)15-10-14(21)8-9-16(15)20(18)11-13-6-4-3-5-7-13/h3-10,12,21H,11H2,1-2H3,(H,22,23)
• InChI Key： QKOWAZGOGSVYQB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(O)C=C2)C(C(O)=O)=C1C(C)C

Additional information on 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid

Introduction to 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid (CAS No. 951377-66-5)

1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 951377-66-5, is a structurally complex organic compound belonging to the indole family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a benzyl group, a hydroxyl group, and an isopropyl substituent on the indole core contributes to its distinctive chemical properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The indole moiety is a well-documented pharmacophore in natural products and synthetic drugs, known for its role in various biological processes. Compounds containing the indole scaffold have been extensively studied for their potential applications in treating neurological disorders, cancer, inflammation, and infectious diseases. Among these, 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid stands out due to its multifaceted structural features that may contribute to its bioactivity.

In recent years, there has been a growing interest in developing novel indole derivatives as therapeutic agents. The hydroxyl group at the 5-position of the indole ring can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the benzyl and isopropyl substituents can influence the molecule's solubility, metabolic stability, and interaction with enzymes or receptors. These structural elements make 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid a promising candidate for further investigation in drug development.

One of the most compelling aspects of this compound is its potential role as a precursor or intermediate in synthesizing more complex pharmacologically active molecules. The carboxylic acid functionality at the 3-position provides a reactive site for further derivatization, allowing chemists to modify the molecule's properties tailored to specific biological targets. This flexibility has made 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid a subject of interest in academic and industrial research laboratories.

Recent studies have highlighted the importance of indole derivatives in modulating inflammatory pathways and antioxidant activities. The hydroxyl group at the 5-position of 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid may contribute to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. This property is particularly relevant in the context of chronic diseases where oxidative stress and inflammation play a significant role. Furthermore, the benzyl substituent may enhance the molecule's interactions with certain protein targets, potentially leading to therapeutic effects.

The isopropyl group at the 2-position adds another layer of complexity to the molecule's behavior. This substituent can influence electronic distributions across the indole ring, affecting its reactivity and binding affinity. In some cases, alkyl groups like isopropyl can enhance lipophilicity, which is crucial for drug absorption and distribution within the body. Understanding these structural influences is essential for optimizing 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid for pharmaceutical applications.

In terms of synthetic chemistry, 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid presents an interesting challenge due to its complex stereochemistry and functional groups. Researchers have developed various synthetic routes to access this compound, often involving multi-step reactions that require careful control of reaction conditions. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis of this molecule, making it more accessible for further exploration.

The potential applications of 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for developing novel agrochemicals or biodegradable materials. Additionally, its ability to interact with biological targets suggests potential uses in diagnostic imaging or as a tool compound for studying enzyme mechanisms.

As research continues to uncover new biological activities of indole derivatives, compounds like 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid are likely to play an increasingly important role in drug discovery and development. The combination of structural diversity and functional flexibility makes this molecule a valuable asset in medicinal chemistry libraries. Future studies may focus on optimizing its pharmacokinetic properties or exploring new synthetic pathways that enhance its accessibility.

In conclusion, 1-benzyl-5-hydroxy-2-isopropyl-1H-indole-3-carboxylic acid (CAS No. 951377-66-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it a compelling candidate for further investigation. As scientists continue to explore new frontiers in drug development, this molecule will undoubtedly contribute valuable insights into therapeutic strategies for various diseases.